2,2'-{Benzene-1,4-diylbis[(2-oxoethane-2,1-diyl)sulfanediyl]}bis(6-butylpyridine-3-carbonitrile)

• Molecular Formula: C30H30N4O2S2
• Molecular Weight: 542.7 g/mol
• IUPAC Name: 6-butyl-2-[2-[4-[2-(6-butyl-3-cyanopyridin-2-yl)sulfanylacetyl]phenyl]-2-oxoethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C30H30N4O2S2/c1-3-5-7-25-15-13-23(17-31)29(33-25)37-19-27(35)21-9-11-22(12-10-21)28(36)20-38-30-24(18-32)14-16-26(34-30)8-6-4-2/h9-16H,3-8,19-20H2,1-2H3
• InChI Key: FCSALFQRSIOYLG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(C=C1)C#N)SCC(=O)C2=CC=C(C=C2)C(=O)CSC3=C(C=CC(=N3)CCCC)C#N

Description

6-BUTYL-2-{[2-(4-{2-[(6-BUTYL-3-CYANOPYRIDIN-2-YL)SULFANYL]ACETYL}PHENYL)-2-OXOETHYL]SULFANYL}PYRIDINE-3-CARBONITRILE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 6-BUTYL-2-{[2-(4-{2-[(6-BUTYL-3-CYANOPYRIDIN-2-YL)SULFANYL]ACETYL}PHENYL)-2-OXOETHYL]SULFANYL}PYRIDINE-3-CARBONITRILE involves several steps. The synthetic route typically starts with the preparation of the pyridine and phenyl components, followed by their functionalization and coupling. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity. Industrial production methods may involve optimization of these steps to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. .

Scientific Research Applications

6-BUTYL-2-{[2-(4-{2-[(6-BUTYL-3-CYANOPYRIDIN-2-YL)SULFANYL]ACETYL}PHENYL)-2-OXOETHYL]SULFANYL}PYRIDINE-3-CARBONITRILE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as a drug candidate for certain diseases.

Industry: It is used in the development of new materials and as a precursor in various industrial processes

Mechanism of Action

The mechanism of action of 6-BUTYL-2-{[2-(4-{2-[(6-BUTYL-3-CYANOPYRIDIN-2-YL)SULFANYL]ACETYL}PHENYL)-2-OXOETHYL]SULFANYL}PYRIDINE-3-CARBONITRILE involves its interaction with specific molecular targets. These interactions can lead to the modulation of various biochemical pathways, resulting in the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

When compared to similar compounds, 6-BUTYL-2-{[2-(4-{2-[(6-BUTYL-3-CYANOPYRIDIN-2-YL)SULFANYL]ACETYL}PHENYL)-2-OXOETHYL]SULFANYL}PYRIDINE-3-CARBONITRILE stands out due to its unique structural features and functional groups. Similar compounds include:

• 2,6-Di-tert-butylpyridine
• 4,4′,4-Tri-tert-Butyl-2,2′:6′,2-terpyridine
• 2,6-Di-tert-butyl-4-methylpyridine These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture .